Cas no 27486-77-7 (Alanine,3-(fluoren-9-ylthio)-, L- (8CI))

• Product Name: Alanine,3-(fluoren-9-ylthio)-, L- (8CI)
• CAS No: 27486-77-7
• MF: C₁₆H₁₅NO₂S
• MW: 285.36080288887
• CID: 290169
• PubChem ID: 275520
• Update Time: 2025-04-19

Alanine,3-(fluoren-9-ylthio)-, L- (8CI) Chemical and Physical Properties

Names and Identifiers

• Alanine,3-(fluoren-9-ylthio)-, L- (8CI)
• CHEMBL1993480
• NSC122405
• NCI60_000529
• 27486-77-7
• S-(9H-fluoren-9-yl)cysteine
• NSC-122405

• Inchi： 1S/C16H15NO2S/c17-14(16(18)19)9-20-15-12-7-3-1-5-10(12)11-6-2-4-8-13(11)15/h1-8,14-15H,9,17H2,(H,18,19)
• InChI Key： KZPJGVYMBWYDMV-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)N)C1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 285.08245
• Monoisotopic Mass: 285.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 518.2°Cat760mmHg
• Flash Point: 267.2°C
• Refractive Index: 1.701
• PSA: 63.32